Cas no 2228556-75-8 (methyl 3-(pyrrolidin-2-yl)methylthiophene-2-carboxylate)

• Product Name: methyl 3-(pyrrolidin-2-yl)methylthiophene-2-carboxylate
• CAS No: 2228556-75-8
• MF: C₁₁H₁₅NO₂S
• MW: 225.30730175972
• CID: 6000738
• PubChem ID: 165829130
• Update Time: 2025-06-11

methyl 3-(pyrrolidin-2-yl)methylthiophene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 3-(pyrrolidin-2-yl)methylthiophene-2-carboxylate
• 2228556-75-8
• EN300-1756418
• methyl 3-[(pyrrolidin-2-yl)methyl]thiophene-2-carboxylate

• Inchi： 1S/C11H15NO2S/c1-14-11(13)10-8(4-6-15-10)7-9-3-2-5-12-9/h4,6,9,12H,2-3,5,7H2,1H3
• InChI Key： URAHAWYCLCEHFI-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)OC)CC1CCCN1

Computed Properties

• Exact Mass: 225.08234989g/mol
• Monoisotopic Mass: 225.08234989g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 235
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 66.6Ų

Additional information on methyl 3-(pyrrolidin-2-yl)methylthiophene-2-carboxylate

Exploring Methyl 3-(pyrrolidin-2-yl)methylthiophene-2-carboxylate (CAS No. 2228556-75-8): A Versatile Compound in Modern Chemistry

In the realm of organic chemistry, methyl 3-(pyrrolidin-2-yl)methylthiophene-2-carboxylate (CAS No. 2228556-75-8) has emerged as a compound of significant interest due to its unique structural features and potential applications. This thiophene-based derivative combines a pyrrolidine moiety with a methyl carboxylate group, offering a versatile scaffold for synthetic and medicinal chemistry. Researchers are increasingly exploring its role in drug discovery, material science, and catalysis, aligning with current trends in sustainable and efficient chemical synthesis.

The compound's molecular structure is characterized by a thiophene ring substituted at the 3-position with a (pyrrolidin-2-yl)methyl group and at the 2-position with a methyl carboxylate functionality. This arrangement provides opportunities for hydrogen bonding and π-stacking interactions, making it a valuable building block for designing bioactive molecules. Recent studies highlight its potential in modulating enzyme activity and receptor binding, topics frequently searched by users interested in pharmacology and biochemistry.

From a synthetic perspective, methyl 3-(pyrrolidin-2-yl)methylthiophene-2-carboxylate can be prepared via multicomponent reactions or Pd-catalyzed cross-coupling, methods that are highly relevant in today's focus on green chemistry. Its heterocyclic core aligns with the growing demand for sustainable heterocycle synthesis, a hot topic in academic and industrial research. Users searching for efficient synthetic routes or catalytic methodologies will find this compound's chemistry particularly insightful.

In material science, the compound's conjugated system and electron-rich thiophene unit make it a candidate for organic electronics, such as OLEDs or conductive polymers. This application resonates with the surge in searches for advanced materials and renewable energy technologies. Its potential in photovoltaic cells is also under investigation, addressing the global interest in solar energy solutions.

Furthermore, the pyrrolidine-thiophene hybrid structure of this compound has sparked curiosity in computational chemistry circles. Researchers are using molecular docking and DFT calculations to predict its physicochemical properties and bioactivity, topics frequently queried in AI-driven drug design platforms. The compound's logP and solubility profiles are often discussed in forums focused on ADME prediction.

Quality control of methyl 3-(pyrrolidin-2-yl)methylthiophene-2-carboxylate typically involves HPLC, NMR, and mass spectrometry, techniques commonly searched by analytical chemists. Its stability under various pH conditions and thermal analysis data are also of interest to formulators working on drug delivery systems.

As the scientific community continues to explore structure-activity relationships in heterocyclic compounds, methyl 3-(pyrrolidin-2-yl)methylthiophene-2-carboxylate stands out as a promising candidate. Its dual functionality as both a hydrogen bond acceptor and donor makes it particularly valuable in molecular recognition studies. The compound's relevance to current research trends ensures its continued prominence in literature and patent filings.